Cas no 2229587-97-5 (tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate
• CAS No: 2229587-97-5
• MF: C₁₃H₁₈FNO₄
• MW: 271.284727573395
• CID: 6196378
• PubChem ID: 165696963
• Update Time: 2025-06-15

tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate
• tert-butyl N-[3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenyl]carbamate
• 2229587-97-5
• EN300-1872516

• Inchi： 1S/C13H18FNO4/c1-13(2,3)19-12(18)15-8-4-5-10(16)9(6-8)11(17)7-14/h4-6,11,16-17H,7H2,1-3H3,(H,15,18)
• InChI Key： BDFVTRHFUTYTAS-UHFFFAOYSA-N
• SMILES： FCC(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 271.12198622g/mol
• Monoisotopic Mass: 271.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate

Research Brief on tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate (CAS: 2229587-97-5)

This research brief provides an overview of the latest advancements and studies related to the compound tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate (CAS: 2229587-97-5). The compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This document synthesizes recent findings, methodologies, and implications of studies involving this compound.

The compound tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate is a synthetic intermediate that has been explored for its role in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurodegenerative diseases and cancer. The presence of the fluorine atom and hydroxyl groups in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further pharmacological evaluation.

One of the key studies involving this compound focused on its synthesis and characterization. Researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. The study also investigated the compound's reactivity under various conditions, providing insights into its potential as a building block for more complex molecules. The results indicated high yield and selectivity, which are critical for scalable production in pharmaceutical applications.

Another significant area of research has been the evaluation of the biological activity of tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate. In vitro assays demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead structure for the development of anti-inflammatory agents. Additionally, preliminary in vivo studies have shown promising results in reducing inflammation markers, although further pharmacokinetic and toxicological assessments are required to validate its therapeutic potential.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's mechanism of action. Molecular docking simulations revealed favorable interactions between the compound and target proteins, supporting its role as a potential drug candidate. These computational studies have been instrumental in guiding the design of derivatives with improved efficacy and reduced side effects.

In conclusion, tert-butyl N-3-(2-fluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate (CAS: 2229587-97-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its applications in various therapeutic areas. This brief underscores the importance of continued investigation into this compound to unlock its full potential in addressing unmet medical needs.